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Compound of Interest

Compound Name: Tin(IV) chromate

CAS No.: 10101-75-4

Cat. No.: B13751816

Get Quote

A Note to Our Audience of Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive review of available scientific literature, it has been determined that

there are currently no established, peer-reviewed, and detailed experimental protocols

specifically for the synthesis of Tin(IV) chromate (Sn(CrO4)2) nanoparticles. While Tin(IV)
chromate is a known chemical compound, its synthesis in nanoparticle form is not documented

in the accessible scientific domain.

In the spirit of providing accurate and actionable scientific information, this guide will instead

focus on a closely related and highly relevant area: the preparation of chromate-doped tin

oxide (Cr-doped SnO2) nanoparticles and a general overview of synthetic methodologies

applicable to chromate-based nanomaterials. This approach will provide valuable insights and

practical methodologies for researchers working with tin and chromate-based nanomaterials.

We will explore common synthesis techniques such as co-precipitation, sol-gel, and

hydrothermal methods, which are frequently employed for the synthesis of both tin oxide and

other metal chromate nanoparticles. By understanding these methods, researchers can
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develop a foundational approach for the potential synthesis of novel chromate-based

nanoparticles.

Introduction to Chromate-Based and Tin-Based
Nanoparticles
Nanotechnology has garnered significant interest in various scientific fields, including medicine

and drug delivery.[1] Metal and metal oxide nanoparticles are of particular importance due to

their unique physicochemical properties at the nanoscale. Tin oxide (SnO2) nanoparticles, for

instance, are widely studied for their applications in gas sensors, photocatalysis, and as

transparent conducting electrodes.[2][3] Chromate-containing materials have applications as

pigments, corrosion inhibitors, and in catalysis.[4][5] The combination of these elements at the

nanoscale is a promising area of research.

This guide provides a technical overview of established methods for synthesizing chromate-

doped tin oxide nanoparticles and other relevant chromate nanomaterials, offering a

foundational understanding for researchers in this field.

Synthesis Methodologies for Chromate-Doped Tin
Oxide Nanoparticles
The synthesis of chromate-doped tin oxide nanoparticles can be achieved through various wet-

chemical methods. The choice of method can significantly influence the size, morphology, and

properties of the resulting nanoparticles.[6]

Co-Precipitation Method
Co-precipitation is a straightforward and widely used technique for synthesizing

multicomponent oxide nanoparticles.[7] It involves the simultaneous precipitation of the tin and

chromium precursors from a solution by adding a precipitating agent.

Experimental Protocol: Co-precipitation Synthesis of Cr-doped SnO2 Nanoparticles

Precursor Solution Preparation:
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A precursor solution of tin(IV) chloride pentahydrate (SnCl4·5H2O) is prepared in

deionized water.

A separate aqueous solution of a chromium salt, such as chromium(III) nitrate

nonahydrate (Cr(NO3)3·9H2O), is prepared. The molar ratio of Cr to Sn is adjusted to

achieve the desired doping concentration.

Precipitation:

The chromium nitrate solution is added to the tin chloride solution under vigorous stirring

to ensure a homogeneous mixture.

A precipitating agent, such as a dilute ammonium hydroxide (NH4OH) solution, is added

dropwise to the mixed precursor solution until a pH of approximately 8-10 is reached,

leading to the formation of a precipitate.

Aging and Washing:

The resulting precipitate is aged for a period, typically a few hours, to allow for complete

precipitation and particle growth.

The precipitate is then washed several times with deionized water and ethanol to remove

any unreacted precursors and by-products. Centrifugation is typically used to separate the

precipitate after each washing step.

Drying and Calcination:

The washed precipitate is dried in an oven at a temperature of around 80-100 °C for

several hours to remove the solvent.

The dried powder is then calcined in a furnace at a specific temperature (e.g., 400-600 °C)

for a few hours. Calcination is a critical step for the formation of the crystalline Cr-doped

SnO2 nanoparticles.
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Caption: General workflow for sol-gel synthesis of Cr-doped SnO2 nanoparticles.

Hydrothermal Method
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The hydrothermal method involves a chemical reaction in an aqueous solution above the

boiling point of water in a sealed vessel called an autoclave. This method is particularly useful

for synthesizing crystalline nanoparticles directly from the solution. [6] Experimental Protocol:

Hydrothermal Synthesis of Cr-doped SnO2 Nanoparticles

Precursor Solution:

Aqueous solutions of a tin salt (e.g., SnCl4·5H2O) and a chromium salt (e.g., CrCl3·6H2O)

are mixed in the desired molar ratio.

Hydrothermal Reaction:

The precursor solution is transferred to a Teflon-lined stainless-steel autoclave.

The autoclave is sealed and heated to a specific temperature (e.g., 150-200 °C) for a

defined period (e.g., 12-24 hours).

Product Recovery and Purification:

After the reaction, the autoclave is cooled down to room temperature.

The resulting product is collected, washed several times with deionized water and ethanol,

and then dried.

Characterization of Nanoparticles
The synthesized nanoparticles need to be thoroughly characterized to understand their

physical and chemical properties.
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Characterization Technique Information Obtained

X-ray Diffraction (XRD)
Crystalline structure, phase purity, and average

crystallite size.

Transmission Electron Microscopy (TEM) Particle size, size distribution, and morphology.

Scanning Electron Microscopy (SEM)
Surface morphology and agglomeration of

nanoparticles.

Energy-Dispersive X-ray Spectroscopy (EDX)
Elemental composition and confirmation of

chromium doping.

UV-Visible Spectroscopy Optical properties and band gap energy.

Fourier-Transform Infrared (FTIR) Spectroscopy
Presence of functional groups on the

nanoparticle surface.

Potential Applications in Drug Development
Metal and metal oxide nanoparticles are being explored for various applications in drug delivery

and therapy. [1]

Drug Delivery Vehicles: The high surface area-to-volume ratio of nanoparticles allows for the

loading of therapeutic agents. Surface functionalization can enable targeted delivery to

specific cells or tissues.

Bioimaging: Some nanoparticles exhibit fluorescent properties or can be functionalized with

imaging agents for diagnostic purposes.

Antimicrobial Agents: Certain metal oxide nanoparticles have shown inherent antimicrobial

activity, which is a promising area of research for combating drug-resistant bacteria.

Signaling Pathway Implication in Nanoparticle Cytotoxicity
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Caption: A simplified pathway showing nanoparticle-induced oxidative stress leading to

apoptosis.

Conclusion and Future Directions
While the direct synthesis of Tin(IV) chromate nanoparticles remains an unexplored area, the

methodologies for preparing chromate-doped tin oxide nanoparticles are well-established. The

co-precipitation, sol-gel, and hydrothermal methods offer robust platforms for the synthesis of

these materials with tunable properties. Further research into the specific synthesis conditions

for Tin(IV) chromate nanoparticles could open up new avenues for their application in

catalysis, drug delivery, and other biomedical fields. The protocols and characterization
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techniques outlined in this guide provide a solid foundation for researchers to build upon in this

exciting area of nanomaterial science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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